Cas no 2742657-15-2 (3-amino-N,5-dimethylhexanamide hydrochloride)

• Product Name: 3-amino-N,5-dimethylhexanamide hydrochloride
• CAS No: 2742657-15-2
• MF: C₈H₁₉ClN₂O
• MW: 194.702261209488
• CID: 6304653
• PubChem ID: 155888129
• Update Time: 2025-05-20

3-amino-N,5-dimethylhexanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37268722
• 3-amino-N,5-dimethylhexanamide hydrochloride
• 2742657-15-2

• Inchi： 1S/C8H18N2O.ClH/c1-6(2)4-7(9)5-8(11)10-3;/h6-7H,4-5,9H2,1-3H3,(H,10,11);1H
• InChI Key： VQCSGGXBYCKWED-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC(CC(C)C)N)NC

Computed Properties

• Exact Mass: 194.1185909g/mol
• Monoisotopic Mass: 194.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-amino-N,5-dimethylhexanamide hydrochloride

Introduction to 3-amino-N,5-dimethylhexanamide hydrochloride (CAS No. 2742657-15-2)

3-amino-N,5-dimethylhexanamide hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2742657-15-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This amide derivative features a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-amino-N,5-dimethylhexanamide hydrochloride consists of a hexanamide backbone with two methyl substituents at the 5th position and an amino group at the terminal end. This configuration imparts specific steric and electronic properties that influence its interactions with biological targets. The presence of both basic (amino) and acidic (amide) functional groups allows for diverse chemical modifications, enabling researchers to tailor its pharmacological profile for targeted applications.

In recent years, there has been growing interest in amide-based compounds due to their versatility in drug design. 3-amino-N,5-dimethylhexanamide hydrochloride has been explored as a building block in the synthesis of peptidomimetics and protease inhibitors. Its structural motif resembles natural amino acid sequences, which facilitates the development of molecules that can modulate enzyme activity. For instance, derivatives of this compound have shown promise in inhibiting matrix metalloproteinases (MMPs), which are implicated in various pathological processes such as inflammation and tumor progression.

Recent studies have highlighted the potential of 3-amino-N,5-dimethylhexanamide hydrochloride in addressing neurological disorders. Its ability to interact with specific neurotransmitter receptors has been investigated in preclinical models. Researchers have observed that modifications to the amide bond and side chains can modulate receptor binding affinity and selectivity. This has opened avenues for developing novel therapeutics targeting conditions such as Alzheimer's disease and Parkinson's disease, where dysregulation of neurotransmitter systems plays a critical role.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties, including improved solubility in aqueous media and increased bioavailability upon oral administration. These characteristics make it an attractive candidate for formulation into oral dosage forms, which are preferred for chronic therapeutic regimens. Additionally, the stability imparted by the hydrochloride counterion ensures that the compound remains effective during storage and transport, reducing degradation risks associated with moisture-sensitive molecules.

Synthetic methodologies for preparing 3-amino-N,5-dimethylhexanamide hydrochloride have been refined to achieve high yields and purity. Common synthetic routes involve the condensation of appropriate precursors under controlled conditions, followed by salt formation with hydrochloric acid. Advances in catalytic techniques have further optimized these processes, minimizing byproduct formation and improving overall efficiency. Such synthetic advancements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

The applications of 3-amino-N,5-dimethylhexanamide hydrochloride extend beyond pharmaceuticals into agrochemicals and material science. Its structural features make it a viable candidate for designing novel ligands that can bind to metal ions or other small molecules. In agrochemical research, derivatives of this compound have been investigated for their potential as growth regulators or pest deterrents, offering an alternative to traditional chemical formulations.

Future research directions for 3-amino-N,5-dimethylhexanamide hydrochloride include exploring its role in drug delivery systems. Nanotechnology-based approaches have shown promise in enhancing the delivery efficiency of therapeutic agents by improving bioavailability and targeting specificity. Incorporating this compound into polymeric nanoparticles or liposomes could potentially revolutionize how drugs are administered, particularly in cases where precise targeting is required.

Ethical considerations also play a significant role in the development and application of such compounds. Ensuring that research is conducted responsibly, with appropriate safeguards for human health and environmental safety, is paramount. Collaborative efforts between academia, industry, and regulatory bodies are essential to navigate these challenges effectively.

In conclusion,3-amino-N,5-dimethylhexanamide hydrochloride (CAS No. 2742657-15-2) represents a versatile compound with broad applications across multiple domains of chemistry and biology. Its unique structural features, combined with recent advancements in synthetic methodologies and pharmacological research, position it as a valuable asset in the quest for novel therapeutics and functional materials.